2-(2-Aminoanilino)-5-ethylthiophene-3-carboxylic acid

• CAS No.: 61325-20-0
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 2-(2-aminoanilino)-5-ethylthiophene-3-carboxylic acid
• InChI: InChI=1S/C13H14N2O2S/c1-2-8-7-9(13(16)17)12(18-8)15-11-6-4-3-5-10(11)14/h3-7,15H,2,14H2,1H3,(H,16,17)
• InChI Key: OPBAMOPNMFMHNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC2=CC=CC=C2N)C(=O)O

Description

2-(2-Aminoanilino)-5-ethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Ethyl-2-(2-nitroanilino)-thiophene-3-carboxylic acid (8.0 g, 0.027 mol) in ethanol (150 ml) was catalytically reduced over 10% palladium on charcoal (900 mg) at 60 p.s.i. The catalyst was removed by filtration and the solvent removed by distillation in vacuo to give the title compound.